3alpha-Hydroxy-5alpha-spirostan-2,12-dione

• CAS RN: 94388-67-7
• Molecular Formula: C27H40O5
• Molecular Weight: 444.6 g/mol
• IUPAC Name: (1R,2S,4S,5'S,6R,7S,8R,9S,12S,13S,16S,18S)-16-hydroxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-10,15-dione
• InChI: InChI=1S/C27H40O5/c1-14-7-8-27(31-13-14)15(2)24-22(32-27)10-19-17-6-5-16-9-20(28)21(29)12-25(16,3)18(17)11-23(30)26(19,24)4/h14-20,22,24,28H,5-13H2,1-4H3/t14-,15-,16-,17+,18-,19-,20-,22-,24-,25-,26+,27+/m0/s1
• InChI Key: SSJCBJPSMYGDDE-ZADHDCGQSA-N
• Isomeric SMILES: C[C@H]1CC[C@@]2([C@H]([C@H]3[C@@H](O2)C[C@@H]4[C@@]3(C(=O)C[C@H]5[C@H]4CC[C@@H]6[C@@]5(CC(=O)[C@H](C6)O)C)C)C)OC1
• SMILES: CC1CCC2(C(C3C(O2)CC4C3(C(=O)CC5C4CCC6C5(CC(=O)C(C6)O)C)C)C)OC1
• synonyms: 3 alpha-hydroxy-5 alpha-spirostan-2,12-dione; nummularogenin

Description

3alpha-Hydroxy-5alpha-spirostan-2,12-dione is a natural product found in Ziziphus nummularia with data available.

Scientific Research Applications

Metabolic Pathways and Enzymatic Activity

The compound 3alpha-Hydroxy-5alpha-spirostan-2,12-dione is involved in various metabolic pathways. Research indicates its involvement in the metabolism of steroids such as androgens, estrogens, and progestins. Specific enzymes like 3alpha-hydroxysteroid dehydrogenase isoforms have been identified to interact with this compound, playing roles in the inactivation and formation of male and female sex hormones. These enzymes exhibit diverse substrate specificities and catalytic efficiencies, implying a regulatory role in steroid hormone levels (Penning et al., 2000).

Breast Cancer Regulation

In the context of breast cancer, 3alpha-Hydroxy-5alpha-spirostan-2,12-dione metabolites like 5alpha-pregnane-3,20-dione and 3alpha-hydroxy-4-pregnen-20-one have been shown to possess significant biological activities. These metabolites interact with specific plasma membrane-based receptors, influencing cellular processes such as proliferation and detachment through modulation of cytoskeletal and adhesion plaque molecules. These interactions and the presence of specific receptors for these metabolites in breast cancer cells suggest a potential regulatory role in breast cancer (Wiebe et al., 2000).

Neuroactive Steroid Functions

The compound and its metabolites are also implicated in neuroactive steroid functions. Studies have shown that certain metabolites of 3alpha-Hydroxy-5alpha-spirostan-2,12-dione can modulate sexual behavior and stress responses in mammals. These neuroactive steroids are believed to interact with neurotransmitter receptors in the brain, influencing behaviors and physiological responses. The functional plasticity of enzymes involved in the metabolism of this compound underlines their potential in modulating levels of neuroactive steroids and thereby affecting neurological functions and behaviors (Penning et al., 2000).

Influence on Motivation, Reward, and Stress Response

Progesterone and its metabolites, including 3alpha-Hydroxy-5alpha-spirostan-2,12-dione, have been studied for their potential influence on motivation, reward mechanisms, stress response, and response to drugs of abuse. The involvement of these steroids in the central nervous system suggests a significant role in modulating various psychological and physiological processes (Frye, 2007).